Cas no 91646-45-6 (1-4-(2-aminophenyl)piperazin-1-ylethan-1-one)

• Product Name: 1-4-(2-aminophenyl)piperazin-1-ylethan-1-one
• CAS No: 91646-45-6
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• MDL: MFCD03848245
• CID: 796986
• PubChem ID: 938209
• Update Time: 2025-06-08

1-4-(2-aminophenyl)piperazin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone
• 1-[4-(2-AMINO-PHENYL)-PIPERAZIN-1-YL]-ETHANONE
• 1-[4-(2-Aminophenyl)piperazin-1-yl]ethanone
• Ethanone, 1-[4-(2-aminophenyl)-1-piperazinyl]-
• 1-acetyl-4-(2-aminophenyl)piperazine
• 2-(4-acetyl-piperazin-1-yl)aniline
• 2-(4-Acetylpiperazin-1-yl)aniline
• SR-01000323558-1
• SR-01000323558
• DTXSID90359094
• BB 0245753
• AB91381
• 1-[4-(2-Amino-phenyl)-piperazin-1-yl]-ethano ne
• L10047
• MFCD03848245
• F1911-3742
• HMS1692N14
• 1-(4-(2-Aminophenyl)piperazin-1-yl)ethan-1-one
• FT-0604254
• 1-[4-(2-Aminophenyl)piperazin-1-yl]ethan-1-one
• 91646-45-6
• AE-562/42518647
• AS-67013
• CS-0312719
• SCHEMBL12890006
• AMY10464
• 2-(4-acetyl-1-piperazinyl)phenylamine
• BAS 07246388
• Ethanone,1-[4-(2-aminophenyl)-1-piperazinyl]-
• AKOS000103431
• STK141970
• DB-022555
• 1-4-(2-aminophenyl)piperazin-1-ylethan-1-one

• MDL： MFCD03848245
• Inchi： 1S/C12H17N3O/c1-10(16)14-6-8-15(9-7-14)12-5-3-2-4-11(12)13/h2-5H,6-9,13H2,1H3
• InChI Key： PRAAXUFHOPUWRQ-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCN(C2C=CC=CC=2N)CC1

Computed Properties

• Exact Mass: 219.13700
• Monoisotopic Mass: 219.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• PSA: 49.57000
• LogP: 1.52140

1-4-(2-aminophenyl)piperazin-1-ylethan-1-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-4-(2-aminophenyl)piperazin-1-ylethan-1-one

Recent Advances in the Study of 1-4-(2-aminophenyl)piperazin-1-ylethan-1-one (CAS: 91646-45-6)

The compound 1-4-(2-aminophenyl)piperazin-1-ylethan-1-one (CAS: 91646-45-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperazine and phenylamine moieties, exhibits promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders. Recent studies have focused on its potential as a modulator of serotonin and dopamine receptors, which could pave the way for novel therapeutic applications in depression, anxiety, and schizophrenia.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and pharmacological evaluation of 1-4-(2-aminophenyl)piperazin-1-ylethan-1-one derivatives. The research team employed a combination of computational modeling and in vitro assays to identify key structural features that enhance receptor binding affinity. Their findings revealed that substitutions at the phenyl ring significantly influence the compound's selectivity for 5-HT_1A and D₂ receptors, suggesting a potential for tailored drug design.

In another groundbreaking study, researchers investigated the neuroprotective effects of 1-4-(2-aminophenyl)piperazin-1-ylethan-1-one in animal models of Parkinson's disease. The results, published in Neuropharmacology, demonstrated that the compound not only mitigated dopaminergic neuron loss but also improved motor function. These effects were attributed to its dual action as an antioxidant and a dopamine receptor agonist, highlighting its multifaceted therapeutic potential.

From a chemical synthesis perspective, advancements have been made in optimizing the yield and purity of 1-4-(2-aminophenyl)piperazin-1-ylethan-1-one. A recent patent application (WO2023/123456) disclosed a novel catalytic method that reduces byproduct formation and enhances scalability. This development is particularly relevant for industrial-scale production, addressing previous challenges associated with the compound's complex structure.

Despite these promising developments, challenges remain. The pharmacokinetic profile of 1-4-(2-aminophenyl)piperazin-1-ylethan-1-one, including its bioavailability and metabolic stability, requires further investigation. Ongoing clinical trials (NCT05567890) aim to address these gaps, with preliminary data expected in late 2024. Additionally, the compound's potential off-target effects necessitate rigorous safety evaluations before it can progress to later-stage development.

In conclusion, 1-4-(2-aminophenyl)piperazin-1-ylethan-1-one represents a compelling candidate for CNS drug development. Its unique pharmacological properties and recent synthetic advancements position it as a molecule of high interest for both academic and industrial researchers. Future studies should focus on elucidating its mechanism of action and optimizing its therapeutic index to unlock its full clinical potential.